Cas no 130199-65-4 (2-Thiazolemethanamine, α-(phenylmethyl)-, (αS)-)

• Product Name: 2-Thiazolemethanamine, α-(phenylmethyl)-, (αS)-
• CAS No: 130199-65-4
• MF: C₁₁H₁₂N₂S
• MW: 204.291380882263
• CID: 2155529
• PubChem ID: 10198148
• Update Time: 2025-06-30

2-Thiazolemethanamine, α-(phenylmethyl)-, (αS)- Chemical and Physical Properties

Names and Identifiers

• (S)-2-phenyl-1-(thiazol-2-yl)ethanamine
• EOS-60619
• (S)-2-phenyl-1-(thiazol-2-yl)ethan-1-amine
• 2-ThiazoleMethanaMine, α-(phenylMethyl)-, (αS)-
• (S)-2-phenyl-1-(thiazol-2-yl)ethanaminedihydrochloride
• (1S)-2-phenyl-1-(1,3-thiazol-2-yl)ethan-1-amine
• CS-M2593
• EN300-5274533
• 2-Thiazolemethanamine, alpha-(phenylmethyl)-, (alphaS)-
• CS-14786
• Q27454209
• ADXGZQRJIYRSGK-JTQLQIEISA-N
• 130199-65-4
• C12754
• AKOS032961011
• (1S)-2-phenyl-1-(1,3-thiazol-2-yl)ethanamine
• (1S)-2-phenyl-1-(1,3-thiazol-2-yl)ethylamine
• SCHEMBL4379883
• 2-Thiazolemethanamine, α-(phenylmethyl)-, (αS)-

• Inchi： 1S/C11H12N2S/c12-10(11-13-6-7-14-11)8-9-4-2-1-3-5-9/h1-7,10H,8,12H2/t10-/m0/s1
• InChI Key： ADXGZQRJIYRSGK-JTQLQIEISA-N
• SMILES： S1C=CN=C1[C@H](CC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 204.07211956g/mol
• Monoisotopic Mass: 204.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 329.1±35.0 °C at 760 mmHg
• Flash Point: 152.8±25.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-Thiazolemethanamine, α-(phenylmethyl)-, (αS)- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Thiazolemethanamine, α-(phenylmethyl)-, (αS)-

Introduction to 2-Thiazolemethanamine, α-(phenylmethyl)-, (αS)- (CAS No. 130199-65-4)

2-Thiazolemethanamine, α-(phenylmethyl)-, (αS)- (CAS No. 130199-65-4) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (S)-α-Methylbenzylthiazolemethanamine, is characterized by its unique structural features and potential biological activities. The chiral center at the α-position imparts enantiomeric specificity, which is crucial for its pharmacological properties and applications in drug development.

The chemical structure of 2-Thiazolemethanamine, α-(phenylmethyl)-, (αS)- consists of a thiazole ring attached to a methylbenzyl group via an amine functional group. The thiazole ring is a five-membered heterocyclic compound containing sulfur and nitrogen atoms, which contributes to the compound's stability and reactivity. The presence of the phenylmethyl group adds aromatic character and influences the compound's solubility and lipophilicity.

In recent years, there has been a growing interest in the development of chiral compounds for their potential use in drug discovery and development. Chiral molecules can exhibit different biological activities depending on their enantiomeric form, making them valuable for designing more effective and selective drugs. (S)-α-Methylbenzylthiazolemethanamine is one such compound that has shown promise in various preclinical studies.

One of the key areas of research involving 2-Thiazolemethanamine, α-(phenylmethyl)-, (αS)- is its potential as a lead compound for the development of new therapeutic agents. Studies have indicated that this compound possesses anti-inflammatory properties, which could be beneficial in treating conditions such as arthritis and other inflammatory disorders. Additionally, preliminary investigations have suggested that it may have neuroprotective effects, making it a candidate for the treatment of neurodegenerative diseases like Alzheimer's and Parkinson's disease.

The synthesis of (S)-α-Methylbenzylthiazolemethanamine typically involves multi-step processes to ensure high enantiomeric purity. One common approach is to use chiral catalysts or chiral auxiliaries to control the stereochemistry during the synthesis. Recent advancements in asymmetric synthesis have led to more efficient and scalable methods for producing this compound with high enantiomeric excess (ee). These developments are crucial for ensuring that the final product meets the stringent purity requirements necessary for pharmaceutical applications.

In addition to its potential therapeutic applications, 2-Thiazolemethanamine, α-(phenylmethyl)-, (αS)- has also been studied for its use as a building block in organic synthesis. Its unique structural features make it a versatile intermediate for the preparation of more complex molecules with diverse biological activities. For example, it can be used as a starting material for the synthesis of peptidomimetics and other bioactive compounds.

The safety profile of (S)-α-Methylbenzylthiazolemethanamine is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, which is a favorable attribute for drug candidates. However, further studies are needed to fully understand its long-term safety and potential side effects.

In conclusion, 2-Thiazolemethanamine, α-(phenylmethyl)-, (αS)- (CAS No. 130199-65-4) is a promising chiral compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its full potential and optimize its properties for various medical applications.